5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole

• IUPAC Name: 5-(2-ethylphenyl)-1-methyl-4H-imidazo[4,5-c]pyrazole
• InChI: InChI=1S/C13H14N4/c1-3-9-6-4-5-7-10(9)12-15-11-8-14-17(2)13(11)16-12/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key: GIYOMKNAFWIDGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=NC3=C(N2)C=NN3C
• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol

Description

5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazo[4,5-c]pyrazoles, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole is not yet fully understood. However, it is believed to exert its biological activity through the inhibition of key enzymes and proteins involved in various physiological processes. For instance, its anti-inflammatory activity is thought to be mediated through the inhibition of cyclooxygenase-2 (COX-2) enzyme, while its antitumor activity is believed to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of this compound. It has been found to exhibit antioxidant activity, which can help protect cells from oxidative stress-induced damage. Additionally, it has been reported to have antidiabetic effects by reducing blood glucose levels and improving insulin sensitivity. Furthermore, it has been found to have a positive effect on cognitive function by improving memory and learning abilities.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole is its diverse biological activities, which make it a promising compound for drug development. Additionally, it has been found to exhibit low toxicity, which makes it a safer alternative to other compounds with similar activities. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to formulate for oral administration.

Future Directions

There are several future directions for the research and development of 5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole. One of the most promising areas is its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties. Furthermore, the development of novel synthetic methods for the production of this compound could help overcome its solubility issues and improve its bioavailability.

Synthesis Methods

The synthesis of 5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole can be achieved through various methods. One of the most common methods involves the reaction of 2-ethylbenzaldehyde with hydrazine hydrate to form 2-ethylbenzaldehyde hydrazone. The hydrazone is then reacted with methyl isocyanate to form the desired product.

Scientific Research Applications

5-(2-ethylphenyl)-1-methyl-1,4-dihydroimidazo[4,5-c]pyrazole has been extensively studied for its potential therapeutic applications. Several studies have reported its anti-inflammatory, antitumor, and antifungal activities. Additionally, it has been found to exhibit potent inhibitory effects on various enzymes such as acetylcholinesterase, tyrosinase, and xanthine oxidase.